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Compound of Interest

Compound Name: Digermane

Cat. No.: B087215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the proper handling,

storage, and key experimental procedures for digermane (Ge₂H₆). This document is intended

to serve as an essential resource for researchers, scientists, and professionals in drug

development and other fields where this highly reactive and toxic compound is utilized.

Quantitative Data
Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of digermane.
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Property Value Reference(s)

Molecular Formula Ge₂H₆ [1]

Molecular Weight 151.33 g/mol [1]

Appearance Colorless gas/liquid [1]

Melting Point -109 °C [1]

Boiling Point 29 °C [1]

Density 1.98 kg/m ³ (gas) [1]

Solubility in Water Insoluble [1]

Toxicity and Exposure Data
Digermane is a highly toxic substance. Due to a lack of specific toxicity data for digermane,

information for the closely related and structurally similar compound, germane (GeH₄), is often

used as a reference. Extreme caution should be exercised, and it should be assumed that

digermane is at least as toxic as germane.
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Parameter Value Notes Reference(s)

Toxicity

Fatal if inhaled.

Harmful if swallowed

or in contact with skin.

Causes skin and

serious eye irritation.

May cause respiratory

irritation.

GHS Hazard

Statements: H330,

H302+H312, H315,

H319, H335.

[2]

LC50 (Inhalation, Rat)
1380 mg/m³ (for

Germane)

Behavioral effects and

degenerative changes

in the brain were

observed.

[3]

LC50 (Inhalation,

Mouse)

1380 mg/m³ (for

Germane)

Behavioral effects

such as excitement,

ataxia, and muscle

contraction were

noted.

[3]

LD50 (Oral, Mouse)
1250 mg/kg (for

Germane)

Behavioral effects

including excitement,

ataxia, and muscle

spasticity were

observed.

[3]

Occupational

Exposure Limits

No specific limits

established for

digermane. For

Germane: ACGIH

TLV-TWA: 0.2 ppm;

NIOSH REL-TWA: 0.2

ppm (0.6 mg/m³).

It is prudent to adhere

to the exposure limits

for germane when

working with

digermane.

[4][5]
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Laboratory-Scale Synthesis of Digermane via Reduction
of Germanium Dioxide
This protocol outlines a general procedure for the synthesis of digermane through the

reduction of germanium dioxide with sodium borohydride. This method also produces germane

and higher germanes, necessitating subsequent purification.[3][6]

Materials:

Germanium Dioxide (GeO₂)

Sodium Borohydride (NaBH₄)

Sulfuric Acid (H₂SO₄), e.g., 1.5-3.0 M

Sodium Hydroxide (NaOH)

Deionized Water

Inert gas (e.g., Argon or Nitrogen)

Equipment:

Two-necked round-bottom flask

Dropping funnel

Magnetic stirrer

Gas inlet adapter

Condenser

Cold trap (e.g., with liquid nitrogen)

Bubbler

Schlenk line or similar inert atmosphere setup
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Procedure:

Preparation of Alkaline Germanate Solution: In the two-necked round-bottom flask, dissolve

germanium dioxide in an aqueous solution of sodium hydroxide to form sodium germanate.

The molar concentration of germanium dioxide should be carefully controlled (e.g., less than

0.26 M) with a GeO₂ to NaOH ratio of less than 1:2.[6]

Addition of Reducing Agent: To this alkaline solution, add sodium borohydride. The mole ratio

of borohydride to germanium dioxide should be greater than 4:1 to ensure complete

reduction.[6]

Reaction Setup: Assemble the reaction apparatus under an inert atmosphere. The dropping

funnel should be charged with sulfuric acid. The reaction flask is connected to a condenser,

which is then connected to a series of cold traps to collect the germane products. The outlet

of the last trap should be connected to a bubbler to monitor gas flow and prevent backflow of

air.

Reaction: Cool the reaction flask in an ice bath. Slowly add the sulfuric acid from the

dropping funnel to the alkaline germanate and borohydride solution with vigorous stirring.

The addition of acid will generate a mixture of germane, digermane, and higher germanes

as gaseous products.[6]

Collection of Products: The gaseous products are passed through the condenser and

collected in the cold trap(s) cooled with liquid nitrogen.

Purification by Fractional Distillation: The collected mixture of germanes can be separated by

fractional distillation due to their different boiling points. This should be performed in a closed

system under an inert atmosphere. The temperature of the distillation should be carefully

controlled to first distill the more volatile germane (BP: -88 °C), followed by digermane (BP:

29 °C).[7][8]

Chemical Vapor Deposition (CVD) of Germanium Thin
Films using Digermane
This protocol provides a general methodology for the deposition of germanium thin films on a

substrate using digermane as a precursor in a CVD system.[9][10]
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Materials:

Digermane (Ge₂H₆)

Carrier gas (e.g., Hydrogen (H₂) or Nitrogen (N₂))

Substrate (e.g., Silicon wafer)

Equipment:

Chemical Vapor Deposition (CVD) reactor with a heated substrate holder

Mass flow controllers for digermane and carrier gas

Vacuum pump

Pressure gauges

Temperature controller

Procedure:

Substrate Preparation: The substrate (e.g., a silicon wafer) should be thoroughly cleaned to

remove any surface contaminants. This may involve a sequence of solvent cleaning and a

final dip in dilute hydrofluoric acid to remove the native oxide layer.

System Setup: Place the cleaned substrate into the CVD reactor. Evacuate the reactor

chamber to a high vacuum (e.g., <10⁻⁶ Torr).

Process Conditions: Heat the substrate to the desired deposition temperature (e.g., 500 °C).

Introduce the carrier gas at a controlled flow rate to establish the desired reactor pressure

(e.g., 250 Pa).[10]

Deposition: Introduce digermane into the reactor at a controlled flow rate. The digermane
will thermally decompose on the hot substrate surface, leading to the deposition of a

germanium thin film.
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Termination and Cooling: After the desired film thickness is achieved, stop the flow of

digermane and cool down the substrate to room temperature under the flow of the carrier

gas.

Characterization: The deposited film can then be characterized using various techniques

such as scanning electron microscopy (SEM) for morphology, X-ray diffraction (XRD) for

crystal structure, and X-ray photoelectron spectroscopy (XPS) for elemental composition.[10]

Mandatory Visualizations
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Preparation & Inspection

Handling & Use

Storage & Disposal

Receive Digermane Cylinder

Inspect Cylinder for Damage

Transport to Ventilated Storage

Setup in Gas Cabinet/Fume Hood

Perform Leak Test

Use in Experiment

Purge System with Inert Gas

Store in Cool, Dry, Well-Ventilated Area

Mark Cylinder as Empty

Dispose of Residuals and Cylinder per Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of digermane cylinders.
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Synthesis

Purification

Prepare Alkaline Germanate Solution

Add Sodium Borohydride

React with Acid under Inert Atmosphere

Collect Gaseous Products in Cold Trap

Setup Fractional Distillation Apparatus

Separate Germanes by Boiling Point

Collect Purified Digermane

Click to download full resolution via product page

Caption: Key steps in the laboratory synthesis and purification of digermane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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